BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for VB124

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: VB124

Cat. No.: B6602483

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of
VB124, a potent and selective inhibitor of the monocarboxylate transporter 4 (MCT4).
Adherence to these procedures is critical to ensure laboratory safety, environmental protection,
and regulatory compliance.

Chemical and Physical Properties

VB124 is an orally active, potent, and selective MCT4 inhibitor.[1][2][3][4] It is used in research
related to cardiac hypertrophy, heart failure, and metabolism.[1][2][4] While extensive toxicity
data is not publicly available, one study noted that daily administration of VB124 for 180 days
showed no overt toxicities in mice.[1][2] However, as with any research chemical, it should be
handled as a potentially hazardous substance.

Property Value

CAS Number 2230186-18-0[1][2]

Molecular Formula C23H23CIN204][2]

Molecular Weight 426.89 g/mol [2][4]

Solubility Soluble in DMSO (85 mg/mL)[4]
Appearance Solid[1]
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Personal Protective Equipment (PPE)

Before handling VB124 or its waste, all personnel must be equipped with the following
standard laboratory PPE:

o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Waste Segregation and Collection

Proper segregation of chemical waste is the first step in ensuring safe disposal. Follow these
guidelines to prevent accidental chemical reactions and to comply with waste management
regulations.

e Solid Waste:

o Contaminated Materials: Gloves, absorbent paper, and other lab supplies contaminated
with VB124 should be double-bagged in clear plastic bags.[5]

o Unused or Expired VB124: Dispose of solid VB124 in its original container whenever
possible.[6][7] The container must be clearly labeled as hazardous waste.

e Liquid Waste:

o Agueous Solutions: Collect all aqueous solutions containing VB124 in a designated, leak-
proof container with a screw-on cap.[5][6] The container must be compatible with the
chemical.

o Solvent-Based Solutions: Solutions of VB124 in organic solvents (e.g., DMSO) must be
collected separately from aqueous waste.[7]

e Sharps:

o Pipettes, pipette tips, and any broken glass contaminated with VB124 must be collected in
a rigid, puncture-resistant sharps container labeled with a biohazard symbol.[5][8][9]
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All waste containers must be kept closed except when adding waste and should be stored in a
designated satellite accumulation area.[5][6]

Disposal Workflow

The following diagram outlines the step-by-step procedure for the disposal of VB124 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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